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Compound of Interest

Compound Name:
2-(Dedimethyldeamino)deethyl

Denaverine

Cat. No.: B124350 Get Quote

A Note on the Active Compound: Initial searches for "2-(Dedimethyldeamino)deethyl
Denaverine" did not yield specific results. The following information pertains to the well-

documented parent compound, Denaverine hydrochloride, and is provided under the

assumption that this is the compound of interest for research in animal models. Denaverine

hydrochloride is a spasmolytic agent used in veterinary medicine to relax smooth muscles,

particularly during parturition.

Mechanism of Action
Denaverine hydrochloride acts as a spasmolytic with a papaverine-like action, leading to the

relaxation of smooth muscles.[1] This effect is particularly beneficial in veterinary obstetrics for

relaxing the myometrium and facilitating childbirth.[2] It also exhibits a surface anesthetic,

anticonvulsive, slight tranquilizing, and antipyretic effect.[2]

Quantitative Data Summary
The following tables summarize the quantitative data for Denaverine hydrochloride use in

various animal models based on available literature.

Table 1: Recommended Dosage in Different Animal Species
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Animal Species Dosage per Animal
Approximate mg/kg
Body Weight (bw)

Route of
Administration

Heifers and Cows 200 - 400 mg ~0.8 mg/kg Intramuscular (IM)

Sheep 80 - 120 mg ~0.8 mg/kg Intramuscular (IM)

Pigs 200 mg ~1.2 mg/kg Intramuscular (IM)

Rats (Reproduction

Study)

10, 33, or 100 mg/kg

bw
N/A Oral

Source: EMA/CVMP/628/00-FINAL[2]

Table 2: Pharmacokinetic and Efficacy Parameters

Parameter Animal Model(s) Value/Observation

Onset of Effect Pigs, Cows, Sheep 15 to 30 minutes

Duration of Muscle Relaxant

Effect
Pigs, Cows, Sheep Up to several hours

Duration of Analgesic Effect Pigs, Cows, Sheep No longer than 90 minutes

Excretion (Rats, oral) Rats
33% of unchanged denaverine

in urine within 24 hours

Residue Depletion (Cows, IM) Cows
Below limit of detection in all

tissues after 1 or 3 days

Reduction in Assisted

Parturition
Cows and Heifers

Halved the need for any

assistance at parturition[3][4]

Increase in Birth Canal Dilation Cows and Heifers

Increased the number of

animals with the birth canal

dilated by more than 25 cm[3]

[4]

Reduction in Pulling Force

(Assisted Calving)
Holstein-Friesian Heifers

Significantly smaller area

under the curve of pulling force

× time[5]
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Sources: EMA/CVMP/628/00-FINAL[2], Zobel and Taponen (2014)[3][4], Lange et al. (2019)[5]

Experimental Protocols
Protocol 1: Evaluation of Denaverine Hydrochloride on
Calving Ease in Heifers
This protocol is based on the study by Lange et al. (2019)[5] and Zobel and Taponen (2014).[3]

[4]

Objective: To assess the effect of Denaverine hydrochloride on the ease of parturition in

heifers.

Animal Model: Pregnant Holstein-Friesian heifers[5] or Simmental cows and heifers.[3][4]

Materials:

Denaverine hydrochloride solution for injection

Placebo (e.g., saline solution)

Syringes and needles for intramuscular injection

Digital force gauge (for assisted calving)

Mechanical calf puller (for assisted calving)

Blood collection tubes (for cortisol measurement)

Centrifuge and equipment for serum separation

Procedure:

Animal Selection and Randomization: Select healthy, pregnant heifers or cows. Randomly

assign them to either a treatment group (Denaverine hydrochloride) or a control group

(placebo). The study should be blinded to the person administering the treatment and

observing the outcomes.
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Treatment Administration: Once parturition begins (as defined by the study criteria, e.g.,

appearance of the amniotic sac), administer a single intramuscular injection of Denaverine

hydrochloride (at the recommended dosage, e.g., ~0.8 mg/kg bw) or placebo.[2] A second

dose may be administered after approximately 60 minutes if labor is not progressing.[2]

Data Collection:

Calving Modality: Record whether the calving is spontaneous or requires assistance.

Duration of Calving: Measure the time from the start of active labor until the expulsion of

the calf.

Pulling Force (for assisted calving): If assistance is required, use a digital force gauge

attached to a mechanical calf puller to measure the pulling force applied over time.

Birth Canal Dilation: Measure the dilation of the birth canal at set intervals.[3][4]

Postpartum Health: Monitor for adverse events such as retained fetal membranes,

endometritis, and birth canal lesions.[3][4]

Physiological Stress (Optional): Collect blood samples before and after parturition to

measure serum cortisol concentrations as an indicator of stress.[5]

Data Analysis:

Compare the incidence of assisted calving between the treatment and control groups

using appropriate statistical tests (e.g., Chi-squared test).

Analyze the duration of calving and pulling force data using t-tests or ANOVA.

Compare the incidence of postpartum complications between the groups.

Visualizations
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Experimental Setup

Intervention

Data Collection

Analysis

Select Pregnant Heifers/Cows

Randomize into Treatment and Control Groups

Initiation of Parturition

Administer Denaverine HCl (Treatment) or Placebo (Control)

Record Calving Modality Measure Duration of Calving Measure Pulling Force (if assisted) Assess Birth Canal Dilation Monitor Postpartum Health

Statistical Analysis of Outcomes

Drug Action

Physiological Effects

Clinical Outcomes
Denaverine Hydrochloride

Smooth Muscle Relaxation

Analgesic Effect

Increased Birth Canal Flexibility Easier Calving Reduced Need for Assistance Improved Postpartum Reproductive Health
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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